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Efficacy and Safety Profile Comparison

The following table synthesizes the quantitative data from a 12-week clinical trial involving 226 client-

owned dogs with atopic dermatitis, providing a direct comparison of the two drugs [1] [2].

Parameter Oclacitinib Cyclosporine

Dosing Regimen 0.4–0.6 mg/kg twice daily for 14

days, then once daily [1] [2]

3.2–6.6 mg/kg once daily [1] [2]

Onset of Action
(Pruritus Reduction)

Significant reduction observed

within 24 hours; 25.6% reduction
on Day 1 [1] [2]

Slower onset; 6.5% reduction on Day

1. Differences were significant up to
Day 28 [1] [2]

Efficacy at Day 14
(CADESI-02)

58.7% reduction from baseline [1]
[2]

43.0% reduction from baseline [1] [2]

Long-term Efficacy
(Day 56)

Maintained significant pruritus
reduction [1] [2]

Achieved similar pruritus reduction to
oclacitinib [1] [2]

Gastrointestinal
Adverse Events

Lower frequency [1] [2] Three times as many events
compared to oclacitinib [1] [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548081?utm_src=pdf-body
https://www.smolecule.com/products/s548081?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365754/
https://pubmed.ncbi.nlm.nih.gov/25496303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365754/
https://pubmed.ncbi.nlm.nih.gov/25496303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365754/
https://pubmed.ncbi.nlm.nih.gov/25496303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365754/
https://pubmed.ncbi.nlm.nih.gov/25496303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365754/
https://pubmed.ncbi.nlm.nih.gov/25496303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365754/
https://pubmed.ncbi.nlm.nih.gov/25496303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365754/
https://pubmed.ncbi.nlm.nih.gov/25496303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365754/
https://pubmed.ncbi.nlm.nih.gov/25496303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365754/
https://pubmed.ncbi.nlm.nih.gov/25496303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365754/
https://pubmed.ncbi.nlm.nih.gov/25496303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365754/
https://pubmed.ncbi.nlm.nih.gov/25496303/
https://www.smolecule.com/products/s548081?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mechanisms of Action

The distinct clinical profiles of oclacitinib and cyclosporine are rooted in their different molecular

mechanisms. The following pathways illustrate how each drug modulates the immune response.

Oclacitinib (JAK Inhibitor) Pathway Cyclosporine (Calcineurin Inhibitor) Pathway

Pro-allergic Cytokines
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Experimental Protocol Overview

The data in the comparison table is primarily derived from a specific clinical trial. Here is a detailed

breakdown of its methodology [1].

Study Design: A blinded, randomized, positively controlled clinical trial with a complete block

design, replicated across eight sites. The study duration was 84 days, with ciclosporin as the active
control [1].

Participants: 226 client-owned dogs with a history of chronic, nonseasonal atopic dermatitis.
Inclusion criteria required dogs to be over 12 months of age and have moderate to severe pruritus

with a minimum Canine Atopic Dermatitis Extent and Severity Index (CADESI)-02 score of 25 [1].
Randomization and Blinding: Dogs were randomized in a 1:1 ratio to either treatment group. The

study was single-blinded, meaning the veterinary investigators assessing outcomes were blinded to
the treatment, though owners were not due to the different dosing regimens and drug presentations

[1].
Key Outcome Measures:

Primary: Percentage reduction from baseline for owner-assessed pruritus (using a visual
analog scale) and veterinarian-assessed dermatitis (using CADESI-02). A noninferiority test

for oclacitinib compared to ciclosporin was planned for Day 28 [1].
Secondary: Overall response to treatment assessed by both owner and veterinarian on a

visual analog scale at the end of the study [1].
Data Collection: Pruritus was assessed by owners at home on Days 1, 2, and 7, and by both parties

at clinic visits on Days 14, 28, 56, and 84. Safety was monitored via physical examinations, body
weight records, and laboratory analyses (haematology, serum chemistry, urinalysis) [1].

Key Comparative Insights

Therapeutic Strategy: The difference in onset of action suggests distinct clinical roles. Oclacitinib is
suited for rapid relief of pruritus, while cyclosporine, though slower, remains an effective option for

long-term control once therapeutic levels are achieved [1] [3].
Safety and Tolerability: The significantly higher rate of gastrointestinal adverse events (e.g.,

vomiting, diarrhea) with cyclosporine is a critical differentiator that can impact patient compliance and
quality of life [1] [2]. Oclacitinib offers a favorable gastrointestinal tolerability profile.

Mechanism and Specificity: Oclacitinib represents a more targeted approach, selectively
inhibiting JAK1-dependent cytokines directly involved in itch and inflammation [3]. In contrast,

cyclosporine has a broader immunosuppressive effect by inhibiting T-cell activation [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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